Cas no 626224-07-5 (2-(1-OXO-1 H-PHTHALAZIN-2-YL)-PROPIONIC ACID)

2-(1-OXO-1 H-PHTHALAZIN-2-YL)-PROPIONIC ACID structure
626224-07-5 structure
Product Name:2-(1-OXO-1 H-PHTHALAZIN-2-YL)-PROPIONIC ACID
CAS No:626224-07-5
MF:C11H10N2O3
MW:218.20870256424
CID:3029578
PubChem ID:3157940
Update Time:2024-03-01

2-(1-OXO-1 H-PHTHALAZIN-2-YL)-PROPIONIC ACID Chemical and Physical Properties

Names and Identifiers

    • 2-(1-OXO-1 H-PHTHALAZIN-2-YL)-PROPIONIC ACID
    • SALOR-INT L318728-1EA
    • 2-(1-OXOPHTHALAZIN-2(1H)-YL)PROPANOIC ACID
    • 2-(1-oxophthalazin-2-yl)propanoic acid
    • 2(1H)-Phthalazineacetic acid, α-methyl-1-oxo-
    • Inchi: 1S/C11H10N2O3/c1-7(11(15)16)13-10(14)9-5-3-2-4-8(9)6-12-13/h2-7H,1H3,(H,15,16)
    • InChI Key: GQXPIMXKYVRYBL-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C=NN1C(C(=O)O)C

Computed Properties

  • Exact Mass: 218.06914219g/mol
  • Monoisotopic Mass: 218.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 70Ų

2-(1-OXO-1 H-PHTHALAZIN-2-YL)-PROPIONIC ACID Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
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